Cas no 63515-61-7 (1-Azabicyclo[2.2.2]octan-3-ol, 3-ethynyl-, hydrochloride)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-ol, 3-ethynyl-, hydrochloride
• CAS No: 63515-61-7
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 1653049
• PubChem ID: 71381092
• Update Time: 2025-04-21

1-Azabicyclo[2.2.2]octan-3-ol, 3-ethynyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-ol, 3-ethynyl-, hydrochloride
• 3-ethynyl-1-azabicyclo[2.2.2]octan-3-ol,hydrochloride
• DTXSID70803565
• 63515-61-7
• 3-Ethynyl-1-azabicyclo[2.2.2]octan-3-ol--hydrogen chloride (1/1)

• Inchi： 1S/C9H13NO.ClH/c1-2-9(11)7-10-5-3-8(9)4-6-10;/h1,8,11H,3-7H2;1H
• InChI Key： QZPFWUXMSJOQAV-UHFFFAOYSA-N
• SMILES： Cl.OC1(C#C)CN2CCC1CC2

Computed Properties

• Exact Mass: 187.07652
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47